Cas no 62821-13-0 (Bicyclo[2.1.1]hexane-2,2-dicarboxylic acid)

Bicyclo[2.1.1]hexane-2,2-dicarboxylic acid structure
62821-13-0 structure
Product Name:Bicyclo[2.1.1]hexane-2,2-dicarboxylic acid
CAS No:62821-13-0
MF:C8H10O4
MW:170.162602901459
CID:430449
PubChem ID:71382470
Update Time:2025-04-19

Bicyclo[2.1.1]hexane-2,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.1.1]hexane-2,2-dicarboxylic acid
    • bicyclo[2.1.1]hexane-3,3-dicarboxylic acid
    • 62821-13-0
    • DTXSID00804848
    • Inchi: 1S/C8H10O4/c9-6(10)8(7(11)12)3-4-1-5(8)2-4/h4-5H,1-3H2,(H,9,10)(H,11,12)
    • InChI Key: KYQWVRPVHOYDMJ-UHFFFAOYSA-N
    • SMILES: OC(C1(C(=O)O)CC2CC1C2)=O

Computed Properties

  • Exact Mass: 170.0579
  • Monoisotopic Mass: 170.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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